7-Fluoro-3-oxo-2,3-dihydro-1H-indene-4-carbonitrile
Overview
Description
7-Fluoro-3-oxo-2,3-dihydro-1H-indene-4-carbonitrile is a reagent used in the preparation of imidazole indene-based pyrazinone carboxylic acid derivatives with anticonvulsant activity, acting as an AMPA antagonist .
Chemical Reactions Analysis
While specific chemical reactions involving 7-Fluoro-3-oxo-2,3-dihydro-1H-indene-4-carbonitrile are not available, it’s known that this compound is used as a reagent in the synthesis of other compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of 7-Fluoro-3-oxo-2,3-dihydro-1H-indene-4-carbonitrile include a melting point of 116-117 °C .Scientific Research Applications
Multicomponent Reactions
The compound can be used in multicomponent reactions (MCRs), which are a one-step convergent and sustainable strategy wherein more than two starting materials combine through covalent bonds to afford a single product . MCRs are generally high-yielding, operationally friendly, time- and cost-effective .
Synthesis of Biologically Active Structures
“7-Fluoro-3-oxo-2,3-dihydro-1H-indene-4-carbonitrile” and its derivatives are essential and efficient chemical precursors for generating biologically active structures . They can undergo C–C and C–N coupling reactions and reductions easily .
Synthesis of Pharmaceutically Active Compounds
This compound plays a vital role as precursors for the synthesis of various heterocyclic derivatives . It’s considered as a key in the synthesis of the pharmaceutically active compound and indole alkaloids .
Organic Solar Cells
The compound has been used in the design of naphthalene di-imide based small organic solar cells . The designed molecules proposed large number of electronic excitations and less charge loss at donor/acceptor interfaces due to small binding energy .
Progesterone Receptor Modulators
“7-Fluoro-3-oxo-2,3-dihydro-1H-indene-4-carbonitrile” has been used in the design, synthesis and SAR of new pyrrole-oxindole progesterone receptor modulators .
Herbicidal Activity
The compound has been used in the synthesis of herbicides . The mode of action includes the inhibition of protox (proto-porphyrinogen oxidase), a key enzyme in the biosynthesis of chlorophyll .
Mechanism of Action
properties
IUPAC Name |
7-fluoro-3-oxo-1,2-dihydroindene-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6FNO/c11-8-3-1-6(5-12)10-7(8)2-4-9(10)13/h1,3H,2,4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVDXISWSCDPWMZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=C(C=CC(=C21)F)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Fluoro-3-oxo-2,3-dihydro-1H-indene-4-carbonitrile | |
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